2-Amino-1-benzyl-3-phenylquinolin-4-one

• IUPAC Name: 2-amino-1-benzyl-3-phenylquinolin-4-one
• InChI: InChI=1S/C22H18N2O/c23-22-20(17-11-5-2-6-12-17)21(25)18-13-7-8-14-19(18)24(22)15-16-9-3-1-4-10-16/h1-14H,15,23H2
• InChI Key: CYDGRRJSMTUCMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=C2N)C4=CC=CC=C4
• Molecular Formula: C22H18N2O
• Molecular Weight: 326.4 g/mol

Description

2-Amino-1-benzyl-3-phenylquinolin-4-one is a synthetic compound that has been extensively studied for its potential use in scientific research. It belongs to the class of quinoline derivatives and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Amino-1-benzyl-3-phenylquinolin-4-one is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has also been found to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 2-Amino-1-benzyl-3-phenylquinolin-4-one has been found to have a variety of other biochemical and physiological effects. Studies have shown that it has anti-inflammatory and antioxidant properties, and can reduce oxidative stress in cells. It has also been found to have neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Amino-1-benzyl-3-phenylquinolin-4-one for lab experiments is its versatility. It can be used in a variety of different assays and studies, making it a valuable tool for researchers. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several areas of future research that could be explored with 2-Amino-1-benzyl-3-phenylquinolin-4-one. One area of interest is in the development of new cancer treatments based on this compound. Researchers could also investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders. Finally, studies could be conducted to further elucidate the mechanism of action of 2-Amino-1-benzyl-3-phenylquinolin-4-one, which could lead to the development of more effective treatments based on this compound.

Synthesis Methods

The synthesis of 2-Amino-1-benzyl-3-phenylquinolin-4-one can be achieved through a multi-step process. The first step involves the reaction of benzylamine with 2-nitrobenzaldehyde in the presence of a catalyst such as sodium methoxide to form 2-(benzylamino) benzaldehyde. This intermediate is then reacted with phenylacetylene in the presence of a palladium catalyst to form 2-(benzylamino) styrene. Finally, the styrene derivative is cyclized using a Lewis acid catalyst such as zinc chloride to form 2-Amino-1-benzyl-3-phenylquinolin-4-one.

Scientific Research Applications

2-Amino-1-benzyl-3-phenylquinolin-4-one has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 2-Amino-1-benzyl-3-phenylquinolin-4-one has anti-cancer properties and can induce apoptosis in cancer cells. It has also been found to inhibit the growth of cancer cells and reduce tumor size in animal models.